Cas no 2138231-34-0 (3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]benzoic acid)

• Product Name: 3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]benzoic acid
• CAS No: 2138231-34-0
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5907180
• PubChem ID: 165486387
• Update Time: 2025-05-20

3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-(1-hydroxyethyl)pyrrolidin-1-yl]benzoic acid
• EN300-844635
• 2138231-34-0
• 3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]benzoic acid

• Inchi： 1S/C13H17NO3/c1-9(15)11-5-6-14(8-11)12-4-2-3-10(7-12)13(16)17/h2-4,7,9,11,15H,5-6,8H2,1H3,(H,16,17)
• InChI Key： IBBPXSNIDXVUOM-UHFFFAOYSA-N
• SMILES： OC(C)C1CN(C2C=CC=C(C(=O)O)C=2)CC1

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.8Ų

Additional information on 3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]benzoic acid

3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]benzoic acid (CAS No. 2138231-34-0): A Comprehensive Overview

3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]benzoic acid (CAS No. 2138231-34-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidine and benzoic acid moieties, serves as a versatile intermediate in drug discovery and development. Its molecular structure, which includes a hydroxyethyl group, makes it particularly valuable for designing bioactive molecules with enhanced solubility and binding properties.

The growing interest in 3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]benzoic acid is driven by its potential applications in medicinal chemistry. Researchers are exploring its role as a building block for small-molecule inhibitors and enzyme modulators, particularly in targeting diseases such as cancer and metabolic disorders. Its CAS No. 2138231-34-0 is frequently cited in patent literature, highlighting its relevance in innovative therapeutic approaches.

One of the key advantages of 3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]benzoic acid is its adaptability in structure-activity relationship (SAR) studies. The presence of the hydroxyethyl group allows for further chemical modifications, enabling researchers to fine-tune pharmacokinetic properties such as bioavailability and metabolic stability. This flexibility has made it a popular choice for drug design projects, especially in the development of targeted therapies.

In addition to its pharmaceutical applications, 3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]benzoic acid is also studied for its potential in material science. Its aromatic and heterocyclic components contribute to its utility in designing functional materials, such as polymers and coatings with specific electronic or mechanical properties. The compound’s CAS No. 2138231-34-0 is often referenced in academic papers exploring these advanced applications.

The synthesis of 3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]benzoic acid typically involves multi-step organic reactions, including amide coupling and reductive amination. These processes are optimized to achieve high yields and purity, which are critical for its use in high-throughput screening and preclinical studies. Researchers frequently search for CAS No. 2138231-34-0 to access detailed synthetic protocols and analytical data.

As the demand for innovative chemical entities grows, 3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]benzoic acid continues to attract attention from both academia and industry. Its unique structural features and broad applicability make it a valuable asset in the quest for new therapeutic and material solutions. With ongoing research, this compound is poised to play a pivotal role in future scientific breakthroughs.